Cas no 1803752-66-0 (5-Cyano-4-fluoro-2-methylbenzoic acid)

5-Cyano-4-fluoro-2-methylbenzoic acid is a fluorinated benzoic acid derivative featuring a cyano group at the 5-position and a methyl substituent at the 2-position. This compound is valued for its versatile reactivity, particularly in pharmaceutical and agrochemical synthesis, where its functional groups enable further derivatization. The presence of both electron-withdrawing (cyano, fluoro) and electron-donating (methyl) groups enhances its utility in fine chemical applications, such as intermediate synthesis or ligand design. Its structural properties contribute to stability and selective reactivity, making it suitable for use in cross-coupling reactions or as a building block in heterocyclic chemistry. The compound is typically handled under standard laboratory conditions.

5-Cyano-4-fluoro-2-methylbenzoic acid structure

1803752-66-0 structure

Product Name:5-Cyano-4-fluoro-2-methylbenzoic acid

CAS No:1803752-66-0

MF:C₉H₆FNO₂

MW:179.147845745087

CID:5000658

Update Time:2025-10-14

5-Cyano-4-fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Cyano-4-fluoro-2-methylbenzoic acid
- Inchi： 1S/C9H6FNO2/c1-5-2-8(10)6(4-11)3-7(5)9(12)13/h2-3H,1H3,(H,12,13)
- InChI Key： XYYAQULOQHRWAG-UHFFFAOYSA-N
- SMILES： FC1C(C#N)=CC(C(=O)O)=C(C)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 258
XLogP3: 1.6
Topological Polar Surface Area: 61.1

5-Cyano-4-fluoro-2-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010015511-250mg	5-Cyano-4-fluoro-2-methylbenzoic acid	1803752-66-0	97%	250mg	499.20 USD	2021-07-05
Alichem	A010015511-500mg	5-Cyano-4-fluoro-2-methylbenzoic acid	1803752-66-0	97%	500mg	815.00 USD	2021-07-05
Alichem	A010015511-1g	5-Cyano-4-fluoro-2-methylbenzoic acid	1803752-66-0	97%	1g	1,564.50 USD	2021-07-05